Cas no 20308-90-1 (N-[2-(4-morpholinyl)ethyl]-9-acridinamine)

• Product Name: N-[2-(4-morpholinyl)ethyl]-9-acridinamine
• CAS No: 20308-90-1
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 1392185
• PubChem ID: 30089
• Update Time: 2025-04-20

N-[2-(4-morpholinyl)ethyl]-9-acridinamine Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-morpholinyl)ethyl]-9-acridinamine
• NSC52446
• acridin-9-yl-(2-morpholin-4-yl-ethyl)-amine
• 9-&lt
• 2-Morpholinoethylamino&gt
• acridin
• 2-amino-9-(2-methyl-butyl)-1,9-dihydro-purine-6-thione
• 2-Methyl-butyl&gt
• -2-amino-6-mercapto-9H-purin
• 2-amino-9-(2-methylbutyl)-3,9-dihydro-6H-purine-6-thione
• AC1MQ2FB
• NSC52446; acridin-9-yl-(2-morpholin-4-yl-ethyl)-amine; 9-< 2-Morpholinoethylamino> acridin; 2-amino-9-(2-methyl-butyl)-1,9-dihydro-purine-6-thione; 9-< 2-Methyl-butyl> -2-amino-6-mercapto-9H-purin; 2-amino-9-(2-methylbutyl)-3,9-dihydro-6H-purine-6-thione; AC1MQ2FB;
• N-[2-(Morpholin-4-yl)ethyl]acridin-9(10H)-imine
• ACRIDINE, 9-((2-MORPHOLINOETHYL)AMINO)-
• 20273-42-1
• DTXSID80942393
• 20308-90-1
• 9-((2-Morpholinoethyl)amino)acridine

• Inchi： 1S/C19H21N3O/c1-3-7-17-15(5-1)19(16-6-2-4-8-18(16)21-17)20-9-10-22-11-13-23-14-12-22/h1-8H,9-14H2,(H,20,21)
• InChI Key： RDSPWWIWPUOHAB-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCNC1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.4Ų